(2S,3R)-2-Amino-1,3-docosanediol

• Molecular Formula: C22H47NO2
• Molecular Weight: 357.6 g/mol
• InChI: InChI=1S/C22H47NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(25)21(23)20-24/h21-22,24-25H,2-20,23H2,1H3/t21-,22+/m0/s1
• InChIKey: VPIBTXPFUHYKCE-FCHUYYIVSA-N

(2S,3R)-2-Amino-1,3-docosanediol (D-erythro-Sphinganine C22 Chain): A C22 Sphingoid Base for Specialized Lipid Research

(2S,3R)-2-Amino-1,3-docosanediol, also known as D-erythro-sphinganine C22 chain, is a synthetic, very long-chain sphingoid base with the CAS registry number 1428630-19-6 . It belongs to the sphinganine class of organic compounds, characterized by a 1,3-dihydroxy-2-amino alkane backbone. With a molecular formula of C22H47NO2 and a molecular weight of 357.61 Da, this compound serves as a specialized research tool for investigating the biological roles of long-chain sphingoid bases in cellular signaling, membrane biology, and lipid metabolism [1]. Its extended 22-carbon alkyl chain distinguishes it from the more common endogenous C18 sphinganine (dihydrosphingosine), offering a unique probe for structure-activity relationship studies.

Very long-chain (C22) sphingoid base probe

D-erythro stereochemistry for endogenous lipid studies

Differentiated from common C18 sphinganine for SAR

• [1] PubChem. (2025). Sphinganine. National Center for Biotechnology Information. Retrieved from PubChem Compound Database. View Source

Why (2S,3R)-2-Amino-1,3-docosanediol Cannot Be Substituted with Shorter-Chain Sphinganine Analogs

Substituting (2S,3R)-2-amino-1,3-docosanediol with a common C18 or C20 sphinganine introduces significant experimental variability and compromises data reproducibility. The alkyl chain length of sphingoid bases dictates their biophysical properties, including membrane partitioning, micelle formation, and interactions with lipid-binding proteins [1]. Critically, chain length modulates biological activity: in protein kinase C (PKC) inhibition assays, 18-carbon homologues exhibit maximal potency, with shorter chains (11-16 carbons) showing reduced cellular uptake and diminished inhibitory effects [2]. Furthermore, lipidomic analyses of human stratum corneum reveal that C22-sphingoid bases are equally represented alongside C18 and C20 species in skin ceramides, underscoring their physiological relevance in barrier function [3]. Therefore, for studies focused on very long-chain sphingolipid biology or for developing accurate in vitro models of skin lipid composition, the C22 chain length is a non-interchangeable structural parameter.

This C22 Compound

· C22 alkyl chain

· D-erythro (2S,3R) configuration

· Reported skin ceramide abundance

Shorter-Chain Analogs (C18/C20)

· Shorter chain may alter membrane partitioning and PKC inhibition profile

· C18 alone does not replicate native skin ceramide composition

· Stereochemical difference may affect target engagement

• [1] Contreras, F. X., et al. (2011). Molecular recognition of a single sphingolipid species by a protein's transmembrane domain. Nature, 481(7382), 525-529. View Source
• [2] Merrill, A. H., Jr, et al. (1989). Structural requirements for long-chain (sphingoid) base inhibition of protein kinase C in vitro and for the cellular effects of these compounds. Biochemistry, 28(8), 3138-3145. View Source
• [3] Berdyshev, E., Bronova, I., Bronoff, A. S., Goleva, E., & Leung, D. Y. M. (2020). Human Keratinocytes Synthesize Ultra Long‐Chain Sphingoid Bases (Up To C28) That Are Abundant in Skin Stratum Corneum. The FASEB Journal, 34(S1), 1-1. View Source

Quantitative Differentiation Evidence for (2S,3R)-2-Amino-1,3-docosanediol: A Comparative Data Guide

C22 Sphingoid Base Prevalence in Human Stratum Corneum Ceramides

(2S,3R)-2-Amino-1,3-docosanediol is the free base form of the C22 sphingoid backbone found in human skin ceramides. A comprehensive lipidomic study of human stratum corneum demonstrated that ceramides containing C18-, C20-, and C22-sphingoid bases are present in nearly equal abundance [1]. This contrasts with the common assumption that C18 species dominate all tissues. In the analysis of over 1000 human ceramides across eleven subclasses, sphingoid base chain lengths ranging from C16 to C22 were identified, with C22 being a major component [2]. This establishes the physiological relevance of the C22 chain length for modeling skin barrier lipid composition.

Skin Ceramide Prevalence

Reported

C18, C20, and C22 sphingoid bases nearly equally abundant in human stratum corneum ceramides

Supports physiological relevance for C22 skin barrier models

UHPLC-MRM lipidomics; >1000 ceramides identified

Evidence Dimension	Relative abundance of sphingoid base chain lengths in human stratum corneum ceramides
Target Compound Data	C22 sphingoid base (derived from this compound) is present as a major species
Comparator Or Baseline	C18 sphingoid base (predominant in most other tissues) and C20 sphingoid base
Quantified Difference	Ceramides with C18, C20, and C22 sphingoid bases are almost equally represented in human skin stratum corneum [1].
Conditions	Human stratum corneum lipid extract analyzed via UHPLC/scheduled-MRM; more than 1000 ceramides identified [2].

Why This Matters

Procurement of the C22 sphinganine is essential for constructing physiologically accurate skin lipid models, as substituting with C18 sphinganine would misrepresent the natural ceramide composition.

• [1] Berdyshev, E., Bronova, I., Bronoff, A. S., Goleva, E., & Leung, D. Y. M. (2020). Human Keratinocytes Synthesize Ultra Long‐Chain Sphingoid Bases (Up To C28) That Are Abundant in Skin Stratum Corneum. The FASEB Journal, 34(S1), 1-1. View Source
• [2] Laffet, G. P., et al. (2019). Determination of fatty acid and sphingoid base composition of eleven ceramide subclasses in stratum corneum by UHPLC/scheduled-MRM. Metabolomics, 15(3), 42. View Source

Chain Length-Dependent Modulation of Protein Kinase C (PKC) Inhibition

The inhibitory potency of sphingoid bases against protein kinase C (PKC) is strictly dependent on alkyl chain length. A classic structure-activity study evaluated sphingoid base analogues ranging from 11 to 20 carbon atoms for PKC inhibition in vitro [1]. The study found that the 18-carbon homologues (i.e., sphingosine and sphinganine) exhibited maximal inhibitory effects, while shorter chains (e.g., C11-C16) showed reduced potency, partly due to decreased cellular uptake [1]. Although the C22 chain length was not directly tested in this specific assay, the established trend indicates that increasing chain length beyond C18 alters potency. Therefore, (2S,3R)-2-amino-1,3-docosanediol is expected to exhibit PKC inhibition characteristics distinct from the standard C18 sphinganine (dihydrosphingosine).

PKC Inhibition SAR

Class-level

C18 sphinganine showed maximal PKC inhibition among C11–C20 chains; C22 not directly tested

C22 PKC profile expected to differ from C18

In vitro micelle assay; HL-60/neutrophil readouts

Evidence Dimension	Inhibition of protein kinase C (PKC) activity
Target Compound Data	C22 sphinganine; potency inferred to differ from C18 based on established chain length trends.
Comparator Or Baseline	C18 sphinganine (dihydrosphingosine) – maximal inhibitory potency among tested chain lengths (C11-C20).
Quantified Difference	Maximal effects observed with 18-carbon homologues; lower potency for shorter chains (C11-C16).
Conditions	In vitro PKC activity assay using micelle reconstituted system; neutrophil respiratory burst and HL-60 cell differentiation as cellular readouts [1].

Why This Matters

Investigators studying the role of sphingoid base chain length in PKC-mediated signaling require the specific C22 analogue to dissect structure-activity relationships.

• [1] Merrill, A. H., Jr, et al. (1989). Structural requirements for long-chain (sphingoid) base inhibition of protein kinase C in vitro and for the cellular effects of these compounds. Biochemistry, 28(8), 3138-3145. View Source

Physical Property Differentiation: Molecular Weight and Predicted Solubility

(2S,3R)-2-Amino-1,3-docosanediol exhibits distinct physicochemical properties compared to its C18 and C20 counterparts due to its extended hydrocarbon chain . The molecular weight is 357.61 Da, which is 55.09 Da greater than C18 sphinganine (302.52 Da) and 27.04 Da greater than C20 sphinganine (330.57 Da) [1]. This increased molecular weight correlates with higher lipophilicity and reduced aqueous solubility. The predicted water solubility for sphinganine (C18) is estimated at 1.525 mg/L at 25°C ; the longer chain of the C22 analogue is expected to further decrease solubility, impacting its behavior in aqueous buffers and cell culture media. The boiling point is predicted to be 496.7 ± 25.0 °C, and density is predicted as 0.914 ± 0.06 g/cm³ .

MW & Solubility Shift

Predicted

357.61 Da — +55.09 Da vs C18 sphinganine; lower predicted solubility

Tailored solubilization may be needed

Computational estimates; no experimental data

Evidence Dimension	Molecular weight (Da) and predicted solubility
Target Compound Data	Molecular weight: 357.61 Da; Predicted boiling point: 496.7 ± 25.0 °C; Predicted density: 0.914 ± 0.06 g/cm³.
Comparator Or Baseline	C18 sphinganine: 302.52 Da; Water solubility: 1.525 mg/L (est.) . C20 sphinganine: 330.57 Da [1].
Quantified Difference	Molecular weight difference: +55.09 Da vs. C18; +27.04 Da vs. C20.
Conditions	Predicted physicochemical properties based on computational models; experimental data not available.

Why This Matters

These physical differences necessitate tailored solubilization and formulation strategies, distinguishing the C22 compound from shorter-chain analogs in experimental workflows.

• [1] ChEBI. (2018). C20 sphinganine (CHEBI:64905). European Bioinformatics Institute. View Source

Stereochemical Purity: D-erythro Isomer as the Biologically Relevant Configuration

The (2S,3R) configuration of this compound corresponds to the D-erythro stereoisomer, which is the naturally occurring and biologically active form of sphingoid bases in mammalian systems [1]. This stereochemistry is critical for interaction with sphingolipid-metabolizing enzymes and recognition by cellular targets. In contrast, the L-threo stereoisomer (e.g., safingol) exhibits distinct pharmacological properties, including anticancer activity [2]. The compound is supplied with a purity specification of >98% , ensuring that studies are conducted with the defined stereoisomer, minimizing confounding effects from the opposite enantiomer or diastereomers. This level of stereochemical control is essential for reproducible results in enzymatic assays and cell-based studies.

Stereochemical Identity

Specification review

(2S,3R) D-erythro isomer, >98% purity

Ensures endogenous pathway relevance

Vendor specification; chiral chromatography

Evidence Dimension	Stereochemical configuration and purity
Target Compound Data	(2S,3R) D-erythro isomer; Purity >98%.
Comparator Or Baseline	L-threo isomer (e.g., safingol) – distinct biological activities.
Quantified Difference	Not applicable for direct comparison; stereochemistry dictates target engagement.
Conditions	Vendor specification based on chiral chromatography and/or optical rotation analysis .

Why This Matters

Procurement of the defined D-erythro stereoisomer is mandatory for studies aiming to replicate endogenous sphingolipid biology or to compare with L-threo-based therapeutic candidates.

• [1] Solanum lycopersicum a sphinganine. (2025). SolCyc Database. SGN, Cornell University. View Source
• [2] Schwartz, G. K., et al. (1995). A pilot clinical/pharmacologic study of safingol alone and in combination with doxorubicin. Clinical Cancer Research, 1(12), 1439-1445. View Source

Recommended Research and Industrial Applications for (2S,3R)-2-Amino-1,3-docosanediol Based on Quantitative Evidence

Development of Physiologically Relevant Skin Barrier Models

Utilize (2S,3R)-2-amino-1,3-docosanediol as a precursor or analytical standard for generating C22-containing ceramides. The established presence of C22 sphingoid bases as a major component in human stratum corneum ceramides [1] makes this compound indispensable for constructing in vitro skin models that accurately reflect native lipid composition. Incorporation of C22-based ceramides can improve the fidelity of studies on barrier function, permeability, and dermatological disease mechanisms.

Sphingolipidomic Method Development and Validation

Employ (2S,3R)-2-amino-1,3-docosanediol as an authentic standard for the identification and quantification of very long-chain sphingoid bases in biological samples via mass spectrometry. The distinct mass and retention time of the C22 species, relative to C18 and C20 standards [2], enable precise calibration of UHPLC-MS/MS methods for comprehensive sphingolipid profiling in tissues such as skin, brain, and liver.

Structure-Activity Relationship Studies of Sphingoid Base-Dependent Signaling

Integrate (2S,3R)-2-amino-1,3-docosanediol into panels of chain-length variants to systematically dissect the role of the alkyl chain in modulating enzyme inhibition and cellular responses. As established for PKC inhibition, chain length is a critical determinant of potency [3]. The C22 analogue provides a necessary data point for defining the optimal chain length for target engagement and for understanding how very long-chain sphingoid bases exert distinct biological effects compared to the canonical C18 species.

Application

Selection Property

Validation Focus

Skin Barrier In Vitro Modeling

C22 ceramide precursor; native lipid composition

Lipidomic profiling, barrier function assays

Sphingolipidomic Method Development

Distinct mass & retention for C22 species

UHPLC-MS/MS calibration, quantification

Chain-Length SAR Studies

C22 analogue for PKC/signaling comparison

Enzyme inhibition, cellular response assays

• [1] Berdyshev, E., Bronova, I., Bronoff, A. S., Goleva, E., & Leung, D. Y. M. (2020). Human Keratinocytes Synthesize Ultra Long‐Chain Sphingoid Bases (Up To C28) That Are Abundant in Skin Stratum Corneum. The FASEB Journal, 34(S1), 1-1. View Source
• [2] Laffet, G. P., et al. (2019). Determination of fatty acid and sphingoid base composition of eleven ceramide subclasses in stratum corneum by UHPLC/scheduled-MRM. Metabolomics, 15(3), 42. View Source
• [3] Merrill, A. H., Jr, et al. (1989). Structural requirements for long-chain (sphingoid) base inhibition of protein kinase C in vitro and for the cellular effects of these compounds. Biochemistry, 28(8), 3138-3145. View Source